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Abstract
Ethylammonium nitrate (EAN), with the formula [CH₃CH₂NH₃]⁺[NO₃]⁻, holds the distinction of

being the first reported room-temperature ionic liquid, a discovery made by Paul Walden in

1914.[1][2][3][4][5][6] This event marked the beginning of the field of ionic liquids, which are

salts that exist in a liquid state at or near ambient temperatures.[7][8] EAN is a protic ionic liquid

synthesized through the proton transfer from nitric acid to ethylamine.[1] Unlike conventional

inorganic salts such as sodium chloride which have very high melting points, EAN melts at a

mere 12-14°C.[1][2] This unique characteristic, combined with its negligible vapor pressure,

high thermal stability, and excellent solvating capabilities, has made it a subject of extensive

research and a versatile medium in various scientific and industrial applications, including

electrochemistry, biotechnology, and as a potential component in drug delivery systems.[7][9]

[10] This technical guide provides an in-depth overview of the synthesis, physicochemical

properties, and key applications of ethylammonium nitrate, with a focus on experimental

protocols and quantitative data.
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Discovery and Historical Context
The field of ionic liquids began in 1914 with the work of Russian and Latvian-German chemist

Paul Walden.[3][11] While investigating the stereochemistry of certain organic compounds, he

synthesized ethylammonium nitrate and reported its remarkably low melting point of 13-14°C.

[1][11] This discovery of a salt that is liquid at room temperature was a significant departure

from the known properties of ionic compounds at the time.[1] However, the potential of ionic

liquids remained largely unexplored until the latter half of the 20th century, when air and water-

stable ionic liquids based on imidazolium and pyridinium cations were developed.[7]

Synthesis of Ethylammonium Nitrate
Ethylammonium nitrate is a protic ionic liquid formed from the neutralization reaction between a

Brønsted acid (nitric acid) and a Brønsted base (ethylamine).[1][12]

Experimental Protocol
A common method for the synthesis of ethylammonium nitrate involves the direct reaction of

ethylamine with concentrated nitric acid.[2][6][12]

Materials:

Ethylamine (C₂H₅NH₂)

Concentrated Nitric Acid (HNO₃)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Procedure:

An aqueous solution of ethylamine is placed in a round-bottom flask and cooled in an ice

bath.
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Concentrated nitric acid is added dropwise to the cooled and stirring ethylamine solution.

The addition should be slow to control the exothermic nature of the neutralization reaction.

Throughout the addition, the temperature of the reaction mixture should be maintained below

a certain threshold (e.g., 10-15°C) to prevent unwanted side reactions and ensure safety.

After the complete addition of nitric acid, the mixture is typically stirred for an additional

period to ensure the reaction goes to completion.

The resulting solution is then dried to remove water, often under vacuum on a Schlenk line,

to yield the final product with a low water content (<0.5 wt%).[13] Care must be taken during

the drying process of nitrate-containing protic ionic liquids due to the oxidizing nature of the

nitrate ion.[13]

Ethylamine
(C₂H₅NH₂)

Neutralization Reaction
(Proton Transfer)

Concentrated Nitric Acid
(HNO₃)

Ethylammonium Nitrate
([CH₃CH₂NH₃]⁺[NO₃]⁻)

Click to download full resolution via product page

Caption: Synthesis of Ethylammonium Nitrate.

Physicochemical Properties
Ethylammonium nitrate exhibits a unique set of physicochemical properties that distinguish it

from conventional molecular solvents.

Quantitative Data
The following tables summarize the key quantitative properties of ethylammonium nitrate.

Table 1: General and Thermal Properties
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Property Value Reference

Molecular Formula C₂H₉N₂O₃ [9]

Molar Mass 108.11 g/mol [9][14]

Appearance
Colorless to slightly yellowish

liquid
[2][6]

Melting Point 9-14 °C [1][2][8][15]

Boiling Point 240 °C [2][6]

Decomposition Temperature ~250 °C [2][6]

Table 2: Physical and Electrochemical Properties

Property Value Conditions Reference

Density 1.261 g/cm³ 20 °C [2][6]

1.21 g/cm³ Not Specified [9]

1.26 g/cm³ 25 °C [15]

Viscosity 0.028 Pa·s (28 cP) 25 °C [2][6]

36.5 cP Not Specified [9]

36.5 cP 25 °C [15]

Electrical Conductivity ~20 mS/cm 25 °C [2][6]

25.4 mS/cm Not Specified [9]

20.28 mS/cm 20 °C [15]

Table 3: Solubility and Safety
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Property Description Reference

Solubility
Highly soluble in water and

other polar solvents.
[9]

Volatility Minimal vapor pressure. [9]

Hazards

Irritant. Causes skin and

serious eye irritation. May

cause respiratory irritation.

[2][14]

Key Applications
The distinct properties of ethylammonium nitrate have led to its use in a variety of applications.

Electrochemistry
Due to its high electrical conductivity and wide electrochemical window, EAN is utilized as an

electrically conductive solvent in electrochemical studies.[2][6][9] Its ionic nature provides a

suitable environment for electrochemical reactions.

Biotechnology and Protein Science
Ethylammonium nitrate has shown a remarkable ability to act as a protein crystallization agent

and to assist in the refolding of denatured proteins.[2][6] It has been demonstrated to have a

positive effect on the refolding of denatured lysozyme, achieving a refolding yield of about 90%.

[2] The proposed mechanism involves the ethyl group of the cation interacting with the

hydrophobic regions of the protein, preventing intermolecular association, while the charged

components of EAN stabilize electrostatic interactions.[2][6]
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Caption: EAN-assisted Protein Refolding.

Green Chemistry
With its low volatility and potential for biodegradability, ethylammonium nitrate is considered a

"green solvent" and is used in green chemistry to reduce the environmental impact of chemical

processes.[9]

Drug Delivery Systems
The unique solvating properties of ionic liquids, including EAN, are being explored for their

potential in drug delivery systems.[10] They can enhance the solubility of poorly soluble active

pharmaceutical ingredients (APIs), a critical factor in determining a drug's efficacy.[10] The

ability to form "active pharmaceutical ingredient ionic liquids" (API-ILs) by combining a

pharmaceutically active cation with an appropriate anion is a promising area of research.[10]

Logical Relationships of Properties
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The properties and applications of ethylammonium nitrate are intrinsically linked to its ionic

nature and molecular structure.

Ionic Nature
(Composed of Ions)

Low Melting Point

Low Vapor Pressure

High Electrical Conductivity

Good Solvent Properties

Room-Temperature
Ionic Liquid

Green Solvent

Electrochemistry

Drug Delivery
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Caption: Properties and Applications of EAN.

Conclusion
Ethylammonium nitrate, the pioneering room-temperature ionic liquid, continues to be a

substance of significant scientific interest more than a century after its discovery. Its unique

combination of properties, stemming from its ionic nature, makes it a versatile tool for

researchers, scientists, and professionals in drug development. From its role as a solvent in

green chemistry and electrochemistry to its more specialized applications in protein science

and its potential in enhancing drug delivery, EAN serves as a foundational example of the vast

possibilities offered by ionic liquids. Further research into its applications and the development

of new ionic liquids based on its principles will undoubtedly continue to push the boundaries of

chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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